3-[5-(4-Hydroxyphenyl)-2-thienyl]-5-methylphenol

• Molecular Formula: C17H14O2S
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 3-[5-(4-hydroxyphenyl)thiophen-2-yl]-5-methylphenol
• InChI: InChI=1S/C17H14O2S/c1-11-8-13(10-15(19)9-11)17-7-6-16(20-17)12-2-4-14(18)5-3-12/h2-10,18-19H,1H3
• InChI Key: NWLAWEHHCISQCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC=C(S2)C3=CC=C(C=C3)O

Description

3-[5-(4-Hydroxyphenyl)-2-thienyl]-5-methylphenol is an organic compound that features a unique structure combining a phenol group, a thiophene ring, and a hydroxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(4-Hydroxyphenyl)-2-thienyl]-5-methylphenol typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through the reaction of a suitable dicarbonyl compound with elemental sulfur in the presence of a base.

Attachment of the Hydroxyphenyl Group: The hydroxyphenyl group can be introduced via a Suzuki coupling reaction, where a boronic acid derivative of the hydroxyphenyl group reacts with a halogenated thiophene.

Introduction of the Methylphenol Group:

Industrial Production Methods

Industrial production of this compound may involve optimizing the above synthetic routes to achieve higher yields and purity. This could include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

3-[5-(4-Hydroxyphenyl)-2-thienyl]-5-methylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form hydroquinones.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenol and thiophene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents can be used under acidic or basic conditions.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Hydroquinones.

Substitution: Halogenated, nitrated, or sulfonated derivatives.

Scientific Research Applications

3-[5-(4-Hydroxyphenyl)-2-thienyl]-5-methylphenol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antioxidant and antimicrobial properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of diseases involving oxidative stress.

Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 3-[5-(4-Hydroxyphenyl)-2-thienyl]-5-methylphenol involves its interaction with various molecular targets:

Antioxidant Activity: The phenol group can donate hydrogen atoms to neutralize free radicals, thereby exhibiting antioxidant properties.

Enzyme Inhibition: The compound may inhibit certain enzymes involved in oxidative stress pathways, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

2-{[(4-Hydroxy-3,5-dimethoxyphenyl)methylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl Acetic Acid: This compound features a similar hydroxyphenyl group and has been studied for its antimicrobial and antioxidant properties.

(E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate: This compound also contains a hydroxyphenyl group and has shown potential as an anticancer agent.

Uniqueness

3-[5-(4-Hydroxyphenyl)-2-thienyl]-5-methylphenol is unique due to its combination of a thiophene ring and a hydroxyphenyl group, which imparts distinct chemical and biological properties